Cas no 2138079-85-1 (1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 2138079-85-1
• MF: C₄H₆ClN₃O₃S
• MW: 211.626738071442
• CID: 6378436
• PubChem ID: 165870855
• Update Time: 2025-06-26

1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1153571
• 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride
• 2138079-85-1

• Inchi： 1S/C4H6ClN3O3S/c1-2-11-8-4(3-6-7-8)12(5,9)10/h3H,2H2,1H3
• InChI Key： LEAVZCMPQBVVRR-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=NN1OCC)(=O)=O

Computed Properties

• Exact Mass: 210.9818399g/mol
• Monoisotopic Mass: 210.9818399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride

Introduction to 1-Ethoxy-1H-1,2,3-triazole-5-sulfonyl Chloride (CAS No. 2138079-85-1)

1-Ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride (CAS No. 2138079-85-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their broad range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structure of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride consists of a triazole ring substituted with an ethoxy group and a sulfonyl chloride moiety. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule. The ethoxy group enhances solubility and lipophilicity, while the sulfonyl chloride group provides electrophilic reactivity, making it an excellent leaving group in nucleophilic substitution reactions.

In recent years, there has been a growing interest in the use of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have explored its utility in the development of new antifungal agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for opportunistic infections.

Beyond antifungal applications, 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride has also shown promise in the development of anti-inflammatory drugs. In a study published in Bioorganic & Medicinal Chemistry Letters, researchers synthesized a series of triazole derivatives using 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride as a key intermediate. These derivatives demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The versatility of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride extends to its use in the synthesis of agrochemicals. A recent study in Pesticide Biochemistry and Physiology highlighted its role in the development of new herbicides and fungicides. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and efficacy against target pests while minimizing environmental impact.

In addition to its synthetic applications, 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride has been studied for its potential as a probe molecule in chemical biology research. Its reactivity and stability make it suitable for use in click chemistry reactions, which are widely employed in the labeling and modification of biomolecules. A study published in Organic Letters demonstrated the utility of 1-ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride in copper-catalyzed azide–alkyne cycloaddition reactions to create bioconjugates with high efficiency and selectivity.

The safety profile of 1-Ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride is another important consideration for its use in various applications. While it is not classified as a hazardous or controlled substance, proper handling and storage protocols should be followed to ensure safety. Researchers should adhere to standard laboratory practices when working with this compound to minimize exposure risks.

In conclusion, 1-Ethoxy-1H-1,2,3-triazole-5-sulfonyl chloride (CAS No. 2138079-85-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of novel compounds with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.